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Compound of Interest

Compound Name: BFH772

CAS No.: 890128-81-1

Cat. No.: B1666941

Get Quote

Application Notes and Protocols for BFH772
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and experimental use of

BFH772, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 2

(VEGFR2).

Introduction to BFH772
BFH772 is a small molecule inhibitor that selectively targets the ATP-binding site of the

VEGFR2 tyrosine kinase, effectively blocking its phosphorylation and downstream signaling.

This inhibition of the VEGF/VEGFR2 pathway makes BFH772 a valuable tool for studying

angiogenesis-related processes and for the development of anti-angiogenic therapies.

BFH772 Properties and Stock Solution Preparation
A summary of the key chemical and physical properties of BFH772 is provided in the table

below.
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Property Value Reference

Molecular Formula C₂₃H₁₆F₃N₃O₃ [1][2]

Molecular Weight 439.39 g/mol [1][2]

CAS Number 890128-81-1 [1][3]

Appearance
White to off-white crystalline

solid
[3]

Solubility

DMSO: ≥ 76 mg/mL (172.97

mM)Ethanol: 76 mg/mL

(172.97 mM)Water: Insoluble

[1]

Storage (Lyophilized) -20°C for up to 36 months [1]

Storage (Stock Solution)
-20°C for up to 1 month-80°C

for up to 2 years
[1][4]

Protocol for Preparing a 10 mM BFH772 Stock Solution
in DMSO
Materials:

BFH772 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the BFH772 powder and DMSO to room temperature.
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Weigh out the desired amount of BFH772 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.39 mg of BFH772.

Add the appropriate volume of DMSO to the BFH772 powder. For a 10 mM solution, add 1

mL of DMSO to 4.39 mg of BFH772.

Vortex the solution until the BFH772 is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 2 years).[1][4]

Note: For in vivo experiments, a common vehicle is 10% DMSO in 90% Corn Oil.[4] Prepare

this formulation fresh on the day of use.

BFH772 Mechanism of Action and Signaling
Pathway
BFH772 is a potent inhibitor of VEGFR2, a key receptor tyrosine kinase involved in

angiogenesis. The binding of Vascular Endothelial Growth Factor (VEGF) to VEGFR2 induces

receptor dimerization and autophosphorylation, initiating a cascade of downstream signaling

events that promote endothelial cell proliferation, migration, and survival. BFH772 competitively

binds to the ATP-binding pocket of the VEGFR2 kinase domain, preventing its

autophosphorylation and subsequent activation of downstream pathways such as the

RAS/RAF/MEK/ERK and PI3K/Akt pathways.
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Caption: BFH772 inhibits VEGFR2 autophosphorylation.
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Experimental Protocols
The following are detailed protocols for key experiments to assess the biological activity of

BFH772.

Western Blot for VEGFR2 Phosphorylation
This protocol is designed to determine the effect of BFH772 on VEGF-induced VEGFR2

phosphorylation in endothelial cells (e.g., HUVECs).

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial Growth Medium (EGM-2)

Phosphate Buffered Saline (PBS)

Recombinant human VEGF

BFH772 stock solution

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein assay kit (e.g., BCA)

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies: anti-phospho-VEGFR2 (Tyr1175), anti-total-VEGFR2, anti-GAPDH

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:
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Seed HUVECs in 6-well plates and grow to 80-90% confluency.

Starve the cells in serum-free medium for 4-6 hours.

Pre-treat the cells with various concentrations of BFH772 (e.g., 0, 1, 10, 100 nM) for 1-2

hours.

Stimulate the cells with VEGF (e.g., 50 ng/mL) for 10-15 minutes.

Wash the cells with ice-cold PBS and lyse them with lysis buffer.

Determine the protein concentration of each lysate.

Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF

membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1

hour at room temperature.

Wash the membrane again and detect the signal using a chemiluminescent substrate.[5][6]

Cell Proliferation (MTT) Assay
This assay measures the effect of BFH772 on the proliferation of endothelial cells.

Materials:

HUVECs

EGM-2

BFH772 stock solution

96-well plates
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Procedure:

Seed HUVECs in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to

adhere overnight.

Replace the medium with fresh medium containing various concentrations of BFH772 (e.g.,

0.1 nM to 10 µM).

Incubate the plate for 48-72 hours at 37°C in a CO₂ incubator.

Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7]

Add 100 µL of solubilization solution to each well and incubate overnight at 37°C in the dark.

Measure the absorbance at 570 nm using a microplate reader.[7][8]

HUVEC Tube Formation Assay
This assay assesses the ability of BFH772 to inhibit the formation of capillary-like structures by

endothelial cells in vitro.

Materials:

HUVECs

EGM-2

BFH772 stock solution

Basement membrane extract (e.g., Matrigel®)

96-well plates
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Calcein AM (for visualization)

Procedure:

Thaw the basement membrane extract on ice and coat the wells of a 96-well plate (50

µL/well).

Incubate the plate at 37°C for 30-60 minutes to allow the gel to solidify.

Resuspend HUVECs in medium containing various concentrations of BFH772.

Seed the cells onto the solidified gel at a density of 10,000-20,000 cells/well.[3]

Incubate the plate for 4-18 hours at 37°C.

Visualize the tube formation using a microscope. For quantification, the cells can be stained

with Calcein AM and the tube length and number of branches can be measured using image

analysis software.[3][9][10]

Safety and Handling
BFH772 is a research chemical and should be handled with appropriate safety precautions.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[11][12]

In Vivo Experiments
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For in vivo studies, BFH772 can be administered orally. A typical starting dose is 3 mg/kg once

daily.[4] The formulation, dosing schedule, and animal model should be optimized for each

specific study. All animal experiments must be conducted in accordance with institutional and

national guidelines for the care and use of laboratory animals.[13][14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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